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Drofenine hydrochloride melting point 145-
147°C

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Drofenine hydrochloride

CAS No.: 3146-19-8

Cat. No.: S11145784

Chemical & Physical Properties

The table below summarizes the key chemical and physical properties of Drofenine hydrochloride.

Property Value

CAS Number 548-66-3 [1]

Molecular Formula C20H32CINO2 [1]

Molecular Weight 353.93 g/mol [1]

Melting Point 145-147°C [1]

Boiling Point 417.4°C at 760 mmHg [1]

Flash Point 124.6°C [1]

Solubility Soluble in DMSO (=75 mg/mL) and water (=33.3 mg/mL) [2]
Storage 2-8°C, sealed, away from moisture [1] [2]

Appearance White to off-white solid [2]
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Biological Activities & Mechanisms

Drofenine hydrochloride exhibits its effects through multiple biological targets. The following diagram

illustrates its primary mechanisms of action.
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Key Pharmacological Targets

e Butyrylcholinesterase (BChE) Inhibition: Drofenine hydrochloride acts as a potent competitive
inhibitor of BChE, with a reported Ki (inhibition constant) value of 3 pM [1] [2]. This inhibition
increases acetylcholine levels in the synaptic cleft, which is a key mechanism for drugs used in
treating neurodegenerative diseases [1] [3].

e TRPV3 lon Channel Agonism: It has been identified as a selective agonist of the TRPV3 ion
channel, showing greater selectivity for human TRPV3 over other related channels (TRPAL, V1, V2,
V4, M8) compared to other known agonists [4]. It activates TRPV3 by interacting with a specific
residue, H426, which is critical for channel activation [4].

¢ Kv2.1 Channel Inhibition: Recent research indicates that Drofenine can inhibit the Kv2.1 voltage-
gated potassium channel, a mechanism that has been shown to ameliorate peripheral neuropathy
in diabetic mice [3] [5].
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e Antimuscarinic Activity: As an anticholinergic drug, Drofenine acts as an antagonist at muscarinic
acetylcholine receptors, leading to relaxation of smooth muscle. This is the basis for its traditional
use in treating spasms of the gastrointestinal, biliary, and urogenital tracts [6].

Experimental Protocols

Calcium Imaging Assay for TRPV3 Activity

This protocol is used to identify TRPV3 agonists like Drofenine by measuring changes in intracellular

calcium flux [4].

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://en.wikipedia.org/wiki/Drofenine
https://pmc.ncbi.nlm.nih.gov/articles/PMC4115637/
https://www.smolecule.com/products/s11145784?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O I e C U I e Specifications & Pricing
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in assay buffer for 60 min
at 37°C

Add Drofenine (test compound)
and positive control (2-APB)
while monitoring
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to track increases in
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Calculate ECso values
from fluorescence response
for potency
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Key Steps:

e Cell Culture: Use HEK-293 cells engineered to stably overexpress human TRPV3 or human
immortalized keratinocytes (HaCaT cells) [4].

e Dye Loading: Incubate cells with Fluo-4 AM (a calcium-sensitive fluorescent dye) for 60 minutes at
37°C in assay buffer [4].
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e Activation & Measurement: Add Drofenine to the cells while monitoring fluorescence in real-time

using a plate reader or imaging system. A sharp increase in fluorescence indicates TRPV3 channel
activation and subsequent calcium influx [4].

HPLC Analysis Method

Drofenine hydrochloride can be analyzed using a reverse-phase (RP) HPLC method for purity assessment

or pharmacokinetic studies [7].

e Column: Newcrom R1 HPLC column (a reverse-phase column with low silanol activity) [7].
e Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid [7].
¢ MS Compatibility: For mass spectrometry (MS) compatible applications, replace phosphoric acid

with formic acid [7].

e Scalability: The method is scalable and can be adapted for the isolation of impurities in preparative

separations [7].

Research Applications & Toxicity

The diverse mechanisms of action of Drofenine hydrochloride make it a valuable tool in several research

dreas.

Research Area

Potential Application / Finding

Neurology & Pain
Research

Dermatology

Infectious Disease

Drug Repurposing
Screening

Ameliorates peripheral neuropathy in diabetic mice by inhibiting Kv2.1
channels [5]. Included in screens for antiepileptic drugs [3].

As a TRPV3 agonist, used to study the channel's role in cutaneous
physiology, inflammation, and hair growth [4].

Shown to inhibit Listeria monocytogenes infection, suggesting potential
repurposing [3].

Identified in comprehensive screens for drugs to treat SCN8A epilepsy [3].
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Toxicological Data (Acute): The acute toxicity of Drofenine hydrochloride has been studied in mice,

showing varying LDso values based on the route of administration [1]:

e Oral LDso (mouse): 3700 mg/kg [1]
¢ Intravenous LDso (mouse): 47 mg/kg [1]
e Subcutaneous LDso (mouse): 1201 mg/kg [1]

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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